Cas no 2138430-29-0 (5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde)

5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde is a versatile heterocyclic compound featuring a furan-carbaldehyde core substituted with a 2-methoxyethylpiperazine moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both aldehyde and piperazine functional groups allows for further derivatization, enabling applications in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined chemical properties and stability under standard conditions facilitate controlled reactions, ensuring reproducibility in synthetic workflows. The compound's balanced lipophilicity and polarity enhance its utility in drug discovery, particularly for targeting central nervous system (CNS) pathways or designing enzyme inhibitors.
5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde structure
2138430-29-0 structure
Product Name:5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde
CAS No:2138430-29-0
MF:C12H18N2O3
MW:238.282923221588
CID:5955615
PubChem ID:165459485
Update Time:2025-06-22

5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-[4-(2-methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde
    • EN300-738241
    • 2138430-29-0
    • 5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde
    • Inchi: 1S/C12H18N2O3/c1-16-9-8-13-4-6-14(7-5-13)12-3-2-11(10-15)17-12/h2-3,10H,4-9H2,1H3
    • InChI Key: WGZGJLONMJKSJI-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1N1CCN(CCOC)CC1

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.9Ų

5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-738241-1.0g
5-[4-(2-methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde
2138430-29-0
1g
$0.0 2023-06-06

Additional information on 5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde

Comprehensive Overview of 5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde (CAS No. 2138430-29-0)

5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde (CAS No. 2138430-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of furan derivatives, which are known for their versatility in drug discovery and material science. The presence of a piperazine moiety and a methoxyethyl side chain enhances its solubility and bioavailability, making it a promising candidate for further study.

In recent years, researchers have focused on the synthesis and optimization of furan-carbaldehyde derivatives like 5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde due to their potential in targeting various biological pathways. The compound's aldehyde functional group allows for facile derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend in precision medicine and structure-activity relationship (SAR) studies, where small molecular modifications can lead to significant improvements in efficacy and selectivity.

The compound's CAS No. 2138430-29-0 serves as a unique identifier in chemical databases, facilitating its tracking in global research efforts. Its molecular formula, C12H18N2O3, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. These characteristics are particularly relevant in the context of neuropharmacology and GPCR (G-Protein Coupled Receptor) modulation, areas where similar compounds have shown promise.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of furan derivatives in drug development?" 5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde provides a compelling case study. Its furan ring is a common pharmacophore found in FDA-approved drugs, such as antifungal and anti-inflammatory agents. The incorporation of a piperazine ring further expands its utility, as piperazine derivatives are frequently employed in CNS (Central Nervous System) therapeutics due to their ability to cross the blood-brain barrier.

From a synthetic chemistry perspective, the compound's methoxyethyl substituent offers advantages in terms of metabolic stability and reduced toxicity, addressing a key concern in modern drug design. Researchers are also exploring its potential in catalysis and green chemistry, where its structural motifs could contribute to more sustainable synthetic routes. This aligns with the increasing demand for eco-friendly chemical processes and biodegradable intermediates in industrial applications.

In summary, 5-[4-(2-Methoxyethyl)piperazin-1-yl]furan-2-carbaldehyde (CAS No. 2138430-29-0) represents a multifaceted compound with broad implications across pharmaceuticals, materials science, and synthetic chemistry. Its structural elegance and functional adaptability make it a valuable subject for ongoing research, particularly in the era of AI-driven drug discovery and computational molecular modeling. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and innovative chemical solutions.

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